
PZT vs. Lead-Free Piezoelectric Materials: A
Performance Analysis for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lead titanate

Cat. No.: B084706 Get Quote

In the realm of piezoelectric materials, lead zirconate titanate (PZT) has long been the gold

standard, prized for its exceptional performance in a wide array of applications, from sensors

and actuators to medical ultrasound transducers. However, growing environmental concerns

and regulations, such as the Restriction of Hazardous Substances (RoHS) directive, have

intensified the search for high-performance, lead-free alternatives. This guide provides an

objective comparison of the performance of PZT and prominent lead-free piezoelectric

materials, supported by experimental data, to aid researchers, scientists, and drug

development professionals in selecting the optimal material for their applications.

Executive Summary
While PZT, particularly "soft" PZT like PZT-5H and PZT-5A, continues to offer superior

piezoelectric coefficients (d₃₃) and electromechanical coupling factors (k), significant

advancements have been made in lead-free materials.[1][2][3][4][5] Systems based on

potassium sodium niobate (KNN) and bismuth sodium titanate–barium titanate (BNT-BT) are

emerging as promising candidates, though they often present trade-offs in performance, such

as lower Curie temperatures (Tᶜ) or higher coercive fields.[6][7] The choice between PZT and

lead-free alternatives ultimately depends on the specific requirements of the application,

balancing the need for high performance with environmental and biocompatibility

considerations.[8]
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Performance Comparison of PZT and Lead-Free
Piezoelectric Materials
The following table summarizes the key performance metrics for selected PZT and lead-free

piezoelectric ceramics. These values represent typical data and can vary based on specific

composition, processing, and measurement conditions.

Material
System

Piezoelectri
c
Coefficient
(d₃₃) (pC/N)

Planar
Coupling
Factor (kₚ)

Curie
Temperatur
e (Tᶜ) (°C)

Relative
Dielectric
Permittivity
(εᵣ)

Mechanical
Quality
Factor (Qₘ)

PZT (Lead-

Based)

PZT-5H ~650 ~0.65 ~190 ~3400 ~65

PZT-5A ~390 ~0.60 ~350 ~1800 ~75

Lead-Free

(K,Na)NbO₃

(KNN) based
80 - 470 0.38 - 0.53 217 - 420 290 - 1341 30 - 585

(Bi₀.₅Na₀.₅)Ti

O₃–BaTiO₃

(BNT-BT)

based

~125 ~0.21 ~320 ~1475 ~150

BaTiO₃ (BTO) ~190 ~0.35 ~120-130 ~1700 ~400

(Ba,Ca)

(Zr,Ti)O₃

(BCZT)

387 - 590 ~0.44 - 0.46 91 - 108 2810 140

Experimental Characterization Workflow
The determination of the electromechanical properties of piezoelectric materials involves a

series of characterization steps. The following diagram illustrates a typical experimental

workflow.
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Fig. 1: Experimental workflow for piezoelectric material characterization.

Experimental Protocols
Detailed methodologies for the key experiments cited in the workflow are provided below.
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Quasi-static Piezoelectric Coefficient (d₃₃) Measurement
(Berlincourt Method)
This method directly measures the piezoelectric charge coefficient d₃₃.

Principle: A low-frequency, sinusoidal compressive force is applied to the poled piezoelectric

sample along the poling direction (direction 3). The generated charge on the electrodes is

measured. The d₃₃ is calculated as the ratio of the generated charge to the applied force.[9]

[10][11]

Apparatus: A d₃₃ meter (e.g., Berlincourt-type meter). This instrument consists of a force

generator, a sample holder, and a charge amplifier.[9][10]

Procedure:

The poled ceramic sample with electrodes is placed in the sample holder of the d₃₃ meter.

A predefined, low-frequency (typically around 100 Hz) sinusoidal force is applied to the

sample.[9]

The charge generated on the sample's electrodes is measured by a charge amplifier.

The instrument directly provides a reading of the d₃₃ value in pC/N.

Resonance Analysis for Electromechanical Coupling
Factors and Mechanical Quality Factor
This method determines the electromechanical coupling factors (kₚ, kₜ, k₃₁), the mechanical

quality factor (Qₘ), and the dielectric permittivity (εᵣ) by measuring the impedance spectrum of

the piezoelectric resonator.

Principle: A piezoelectric material exhibits resonance and anti-resonance frequencies when

subjected to an alternating electric field. These frequencies correspond to the minimum and

maximum impedance of the material, respectively. By analyzing these frequencies and other

electrical parameters, the material's electromechanical properties can be calculated based

on the equivalent circuit model of a piezoelectric resonator.[12]
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Apparatus: An impedance analyzer or a network analyzer.

Procedure:

The poled and electroded sample is connected to the impedance analyzer.

The impedance (or admittance) of the sample is measured over a wide frequency range to

identify the resonance (fᵣ) and anti-resonance (fₐ) frequencies.[12]

The electromechanical coupling factor (e.g., kₚ for a radial mode disk) is calculated using

the measured resonance and anti-resonance frequencies.

The mechanical quality factor (Qₘ) is determined from the sharpness of the resonance

peak.

The free capacitance of the sample is measured at a frequency well below the resonance

frequency (typically 1 kHz), from which the relative dielectric permittivity (εᵣ) is calculated.

Laser Interferometry for Strain Measurement (Converse
Piezoelectric Effect)
This technique is used to precisely measure the strain induced in a piezoelectric material when

an electric field is applied (the converse piezoelectric effect).

Principle: A laser interferometer, such as a Michelson or Mach-Zehnder type, is used to

measure the minute displacement of the material's surface in response to an applied voltage.

[13][14][15] The high sensitivity of interferometry allows for the detection of displacements on

the order of picometers.[16]

Apparatus: A laser interferometer setup, including a stable laser source, beam splitters,

mirrors, a photodetector, and a lock-in amplifier. The sample is mounted on a stage and an

electric field is applied through its electrodes.[13][17]

Procedure:

The piezoelectric sample is placed in one arm of the interferometer.
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A sinusoidal voltage is applied to the sample, causing its surface to oscillate.

This oscillation changes the path length of the laser beam in that arm, resulting in a

change in the interference pattern detected by the photodiode.

The amplitude of the surface displacement is determined from the change in the

interference signal, often using a lock-in amplifier for high-precision measurements.

The strain is calculated by dividing the displacement by the thickness of the sample. The

effective d₃₃ can then be calculated by dividing the strain by the applied electric field.

Conclusion
The development of lead-free piezoelectric materials is a dynamic and critical area of research.

While PZT remains a top performer for many demanding applications, the progress in KNN and

BNT-based systems is closing the performance gap.[6] For applications where environmental

regulations or biocompatibility are paramount, these lead-free alternatives offer viable and

increasingly competitive solutions. Researchers and engineers must carefully consider the

specific performance trade-offs outlined in this guide to make informed material selections for

their innovative applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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